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Compound of Interest

Compound Name: HMR1426

Cat. No.: B1673318

A thorough investigation of scientific databases and public records has identified a chemical
compound designated as HMR-1426. However, extensive searches have not yielded any
information linking HMR1426 to applications in CRISPR-Cas9 gene editing.

The compound HMR-1426 is registered with the chemical formula C16H12CINOS. Beyond this
basic chemical information, there is no publicly available data, research, or patents suggesting
its use, mechanism of action, or any experimental protocols related to CRISPR-Cas9 or any
other gene-editing technologies.

Therefore, the creation of detailed application notes, protocols, and data visualizations for
HMR1426 in the context of CRISPR-Cas9 gene editing is not possible at this time due to the
absence of relevant scientific literature.

Recommendations for Researchers, Scientists, and
Drug Development Professionals:

Given the lack of information, it is recommended to:
 Verify the Compound Name: Double-check the designation "HMR1426" for any potential

typographical errors. It is possible that the compound is known by a different name or
internal code.

e Consult Internal Documentation: If "HMR1426" is an internal compound name within your
organization, please refer to internal research and development documentation for
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information regarding its synthesis, mechanism of action, and any experimental data related
to its use in gene editing.

e Conduct Preliminary Research: If you are in possession of the HMR1426 compound, it would
be necessary to conduct foundational research to determine its properties and potential
applications in CRISPR-Cas9 gene editing. This would involve:

o In vitro assays: To assess its impact on Cas9 nuclease activity, DNA repair pathways
(Non-Homologous End Joining vs. Homology Directed Repair), and overall editing
efficiency.

o Cell-based studies: To evaluate its effects on cell viability, toxicity, and gene editing
outcomes in various cell lines.

o Mechanism of action studies: To elucidate how HMR1426 might influence the CRISPR-
Cas9 system.

Without any established scientific basis for the role of HMR1426 in CRISPR-Cas9 gene editing,
providing standardized protocols or application notes would be speculative and not based on
factual data. We encourage the user to provide any available information on this compound to
enable a more targeted and informative response.

 To cite this document: BenchChem. [Application Notes and Protocols: HMR1426 in CRISPR-
Cas9 Gene Editing Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673318#hmrl1426-in-crispr-cas9-gene-editing-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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